![molecular formula C19H28N2O4 B5756663 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide](/img/structure/B5756663.png)
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide, also known as MBMPOB, is a chemical compound that has been studied extensively in recent years due to its potential applications in various fields of scientific research.
Mechanism of Action
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide works by inhibiting the activity of enzymes that play a role in inflammation and cancer cell growth. Specifically, it inhibits the activity of COX-2 and 5-LOX enzymes, which are involved in the production of inflammatory mediators. By inhibiting these enzymes, 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide can reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer. Additionally, 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide has been found to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of COX-2 and 5-LOX enzymes in inflammation and cancer. However, one limitation of using 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide is that it has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.
Future Directions
There are several potential future directions for research on 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide. One area of interest is the development of 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide-based therapies for inflammatory diseases and cancer. Another potential direction is the use of 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide as a diagnostic tool for certain diseases. Additionally, further research is needed to understand the safety and efficacy of 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide in humans, as well as its potential interactions with other drugs.
Synthesis Methods
The synthesis of 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide involves the reaction between 4-bromo-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide and 3-methyl-1-butanol in the presence of a base. The reaction is carried out under reflux conditions for several hours until the desired product is obtained. The purity of the product can be improved by recrystallization.
Scientific Research Applications
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide has been found to have potential applications in various fields of scientific research. In particular, it has been studied extensively for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of certain enzymes that play a role in inflammation and cancer cell growth. 4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide has also been studied for its potential use as a diagnostic tool for certain diseases.
properties
IUPAC Name |
4-(3-methylbutoxy)-N-(3-morpholin-4-yl-3-oxopropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-15(2)8-12-25-17-5-3-16(4-6-17)19(23)20-9-7-18(22)21-10-13-24-14-11-21/h3-6,15H,7-14H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWGEFJNLXUHIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=C(C=C1)C(=O)NCCC(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methyl-butoxy)-N-(3-morpholin-4-yl-3-oxo-propyl)-benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.